Cas no 8024-09-7 (4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one)

4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one structure
8024-09-7 structure
Product Name:4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one
CAS No:8024-09-7
MF:C8H6FN3O
MW:179.151144504547
CID:48076
PubChem ID:168010165
Update Time:2024-10-27

4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

    • Walnut oil
    • Oils,walnut
    • Walnuthullextract
    • JUGLANS REGIA (WALNUT) SEED OIL
    • WALNUTPROTEINEXTRACT
    • ENGLISHWALNUTOIL
    • BLACKWALNUTEXTRACT
    • 4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one
    • 4-(4-fluorophenyl)-1H-1,2,4-triazol-5-one
    • 4-(4-fluorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
    • 4-(4-fluorophenyl)-3(2H,4H)-1,2,4-triazolone
    • 4-(4-fluorophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
    • V7823
    • 4-(4-Fluorophenyl)-2H-1,2,4-triazol-3(4H)-one
    • 4-(4-Fluorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one, AldrichCPR
    • 8002-03-7
    • 8024-09-7
    • JTRRTAHTZSQJEI-UHFFFAOYSA-N
    • 34398-57-7
    • CID 167601270
    • Inchi: 1S/C8H6FN3O/c9-6-1-3-7(4-2-6)12-5-10-11-8(12)13/h1-5H,(H,11,13)
    • InChI Key: JHPNUFYUIFSEPU-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)N1C=NNC1=O

Computed Properties

  • Exact Mass: 3039.5807555g/mol
  • Monoisotopic Mass: 3037.5740458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Covalently-Bonded Unit Count: 7
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 7
  • XLogP3: 1
  • Topological Polar Surface Area: 44.7
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